Cas no 1805416-67-4 (2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid
• CAS No: 1805416-67-4
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4872845
• Update Time: 2025-05-21

2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-6-3(8(14)15)2-13-4(1-12)5(6)7(10)11/h2,7H,(H,14,15)
• InChI Key： CHRMFZMININLTI-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CN=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic Acid: A Comprehensive Overview

2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS No. 1805416-67-4) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in pharmaceutical research, agrochemical development, and materials science. The molecule's structure features a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 3, a fluorine atom at position 4, and a carboxylic acid group at position 5. These substituents confer the compound with distinct chemical properties and reactivity.

The synthesis of 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound. Researchers have also explored the application of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions.

One of the most promising applications of 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid lies in its potential as a lead compound in drug discovery. The compound's structural features make it an attractive candidate for targeting various biological pathways. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Furthermore, its ability to modulate ion channels has sparked interest in its potential use as a neuroprotective agent.

In the field of agrochemistry, 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid has been investigated as a component in herbicides and fungicides. Its fluorinated substituents enhance its stability under environmental conditions, making it suitable for agricultural applications. Recent research has focused on optimizing its bioavailability and reducing potential toxicity to non-target organisms.

The environmental impact of 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid is another critical area of study. Researchers have evaluated its biodegradation pathways and potential accumulation in ecosystems. Preliminary findings suggest that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. However, further studies are needed to fully understand its ecological footprint.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS No. 1805416-67-4) is a versatile compound with significant potential across multiple industries. Its unique structure, efficient synthesis methods, and diverse applications make it a focal point for ongoing research efforts. As advancements in synthetic chemistry and biological sciences continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.